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Compound of Interest

Compound Name: 2-(2,5-Dimethoxyphenyl)oxirane
CAS No.: 83436-65-1
Cat. No.: B2505552
- J

2-(2,5-Dimethoxyphenyl)oxirane is a heterocyclic organic compound featuring a reactive
three-membered epoxide ring attached to a 2,5-dimethoxy substituted phenyl group. As a
member of the oxirane (or epoxide) family, its chemical identity is defined by this strained ring
system, which serves as a potent electrophile for a wide array of nucleophiles. This inherent
reactivity makes it a valuable intermediate in organic synthesis.

The true significance of this molecule, however, lies in the combination of the oxirane functional
group with the 2,5-dimethoxyphenyl moiety. This particular substitution pattern is a well-
established pharmacophore present in numerous neurologically active compounds, including
selective serotonin 5-HT2A receptor agonists.[1][2] Consequently, 2-(2,5-
Dimethoxyphenyl)oxirane represents a key building block for medicinal chemists and drug
development professionals seeking to construct complex molecular architectures with targeted
biological activity. This guide provides a comprehensive overview of its nomenclature, chemical
identifiers, and the synthetic strategies that leverage its unique structure.

Part 1: Definitive Nomenclature and Chemical
Identification

Accurate and unambiguous identification is paramount in chemical research. 2-(2,5-
Dimethoxyphenyl)oxirane is known in the literature and chemical databases by several
names. While variations are often minor, a comprehensive understanding of its synonyms is
crucial for exhaustive literature searches and clear communication.
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The standard nomenclature is dictated by the International Union of Pure and Applied
Chemistry (IUPAC), which designates 2-(2,5-dimethoxyphenyl)oxirane as the preferred

name.[3]
Table 1: Synonyms and Alternative Names
Synonym/Name Language/Context Source

2-(2,5-dimethoxyphenyl)-

) Punctuation variant [4]
oxirane
2-(2,5-dimethoxyphenyl)oxiran Punctuation variant [4]
2-(2,5-
o , i French [4]
diméthoxyphényl)oxirane
2-25- A PF T IV)
L Japanese [4]
FTEZ7
2,5-Dimethoxystyrene Oxide Common/Trivial Name Implied from precursor

Table 2: Key Chemical Identifiers

These identifiers provide a definitive digital fingerprint for the compound, allowing for precise
database and regulatory searches.

Identifier Value Source
CAS Number 83436-65-1 [3]
Molecular Formula C10H1203 [31141[5]
Molecular Weight 180.20 g/mol [31[5]
PubChem CID 15933371 [3]

MDL Number MFCD09733178 [3]

LIDCSATVCNIHNS-
InChlKey [4]
UHFFFAOYSA-N

, COC1=CC(=C(OC)C=C1)C2C
Canonical SMILES o2 [4]
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Part 2: Structure and Physicochemical Properties

The molecular structure defines the compound's reactivity and physical characteristics.

Caption: Chemical Structure of 2-(2,5-Dimethoxyphenyl)oxirane.

ble 3: Physicochemical

Property Value Notes
Molecular Formula C10H1203 [31141[5]
Molecular Weight 180.20 g/mol [31[5]

) Not specified (likely an oil or o
Physical State ) ) Inferred from similar structures
low-melting solid)

Melting Point Not available [4]

Boiling Point Not available [4]

The lack of readily available experimental data for melting and boiling points suggests the
compound is primarily used as a synthetic intermediate rather than an isolated final product.[4]

Part 3: Synthetic Relevance and Methodologies

The utility of 2-(2,5-Dimethoxyphenyl)oxirane is rooted in the principles of epoxide chemistry.
The high ring strain of the oxirane makes it susceptible to ring-opening reactions by a variety of
nucleophiles, including amines, alcohols, and organometallic reagents. This reaction is a
cornerstone of modern organic synthesis for creating 1,2-difunctionalized compounds.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b2505552?utm_src=pdf-body
https://www.americanelements.com/83436-65-1-2-2-5-dimethoxyphenyl-oxirane
https://www.chemsynthesis.com/base/chemical-structure-14907.html
https://www.scbt.com/de/p/2-2-5-dimethoxyphenyl-oxirane
https://www.americanelements.com/83436-65-1-2-2-5-dimethoxyphenyl-oxirane
https://www.scbt.com/de/p/2-2-5-dimethoxyphenyl-oxirane
https://www.chemsynthesis.com/base/chemical-structure-14907.html
https://www.chemsynthesis.com/base/chemical-structure-14907.html
https://www.chemsynthesis.com/base/chemical-structure-14907.html
https://www.benchchem.com/product/b2505552?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2505552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Oxidizing Agent

2,5-Dimethoxystyrene
(Alkene Precursor) (e.g., m-CPBA, H202)

Epoxidation

Nucleophile (Nu-H)
(e.g., Amine, Alcohol)

Nucleophilic
Ring-Opening

()

Click to download full resolution via product page

Caption: General synthetic workflow involving 2-(2,5-Dimethoxyphenyl)oxirane.

Expertise in Practice: Causality in Synthetic Protocol
Design

The synthesis of epoxides can be achieved through several reliable methods. The choice of
method often depends on the stability of the starting material and the desired stereochemistry.
A common and effective method is the direct epoxidation of the corresponding alkene (2,5-
dimethoxystyrene). An alternative, classic approach is the intramolecular cyclization of a
halohydrin, which proceeds via an SN2 mechanism.

Below is a representative protocol for the synthesis of a structurally analogous epoxide, 2-(2-
methoxyphenyl)oxirane, which illustrates the fundamental steps applicable to the synthesis of
the title compound.[6] The causality for each step is explained to provide field-proven insight.
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Experimental Protocol: Synthesis of an Analogous Aryl
Oxirane

Reaction:Base-promoted intramolecular cyclization of a-chloromethyl-2-methoxybenzylalcohol
to 2-(2-methoxyphenyl)oxirane.[6]

Pillar of Trustworthiness: This protocol is self-validating. The success of the reaction is
confirmed by the isolation of the product and its subsequent characterization (e.g., by NMR and
MS), which would show the disappearance of the alcohol and chloride signals and the
appearance of signals corresponding to the epoxide ring protons.

Methodology:

o Dissolution (Step 1): 1.4 g of crude a-chloromethyl-2-methoxybenzylalcohol are dissolved in
12 ml of dioxane.

o Causality: Dioxane is chosen as the solvent because it is a polar aprotic ether that can
dissolve both the organic substrate and, to some extent, the aqueous base, facilitating a
homogenous or finely dispersed reaction mixture. Its inertness prevents it from
participating in the reaction.

» Base Addition (Step 2): A solution of 840 mg of potassium hydroxide (KOH) in 5 ml of water
is added to the dioxane solution.

o Causality: KOH is a strong base that deprotonates the hydroxyl group of the halohydrin to
form a nucleophilic alkoxide. This is the critical step that initiates the intramolecular
cyclization. An aqueous solution is used for ease of handling and addition.

o Reaction (Step 3): The mixture is stirred at room temperature for 3 hours.

o Causality: The newly formed alkoxide attacks the carbon atom bearing the chlorine in an
intramolecular SN2 reaction, displacing the chloride ion and forming the three-membered
oxirane ring.[7] Stirring ensures proper mixing of the biphasic system. A 3-hour duration at
room temperature is typically sufficient for this type of rapid intramolecular reaction to
proceed to completion.

e Work-up and Quenching (Step 4): The reaction mixture is poured into ice-water.
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o Causality: This step quenches the reaction by diluting the reactants and neutralizing any
remaining base. The use of ice-water helps to dissipate any heat and ensures that the
product, which may be volatile or thermally sensitive, remains stable.

o Extraction (Step 5): The aqueous mixture is extracted with benzene.

o Causality: Benzene (or a safer alternative like ethyl acetate or dichloromethane) is an
organic solvent immiscible with water. The desired organic product, 2-(2-
methoxyphenyl)oxirane, has much higher solubility in the organic phase than in the
agueous phase, allowing for its efficient separation from inorganic salts (KCl) and excess
KOH.

e Drying and Isolation (Step 6): The extract is dried (e.g., over anhydrous Na=S0a4) and the
solvent is removed by evaporation.

o Causality: The organic extract will contain trace amounts of dissolved water, which must
be removed before evaporation to prevent hydrolysis of the product or interference with
characterization. Anhydrous sodium sulfate is a common drying agent. Evaporation of the
solvent under reduced pressure yields the crude product.

Conclusion

2-(2,5-Dimethoxyphenyl)oxirane is a synthetically valuable compound whose identity is
captured by a range of synonyms and precise chemical identifiers. Its importance stems from
the combination of a reactive epoxide handle and a pharmaceutically relevant 2,5-
dimethoxyphenyl scaffold. Understanding its nomenclature is the first step for researchers to
effectively survey the literature and harness its synthetic potential. The well-established
chemical principles governing its synthesis and reactivity provide a reliable foundation for its
use in the development of novel, complex molecules, particularly within the field of medicinal
chemistry.

References

o Chemical Synthesis Database. (2025, May 20). 2-(2,5-dimethoxyphenyl)oxirane. Available
from: [Link]

e American Elements. 2-(2,5-dimethoxyphenyl)oxirane. Available from: [Link]

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b2505552?utm_src=pdf-body
https://www.benchchem.com/product/b2505552?utm_src=pdf-body
https://www.chemsynthesis.com/base/chemical-structure/2339/2-(2,5-dimethoxyphenyl)oxirane.html
https://www.benchchem.com/product/b2505552?utm_src=pdf-body
https://www.americanelements.com/2-2-5-dimethoxyphenyl-oxirane-83436-65-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2505552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

PubChem. 2-(2-Methoxyphenyl)oxirane. National Center for Biotechnology Information.
Available from: [Link]

Synthetika. 2,5-DIMETHOXY-BETA-NITROSTYRENE. Available from: [Link]
PrepChem.com. Synthesis of 2-(2-methoxyphenyl)oxirane. Available from: [Link]

Google Patents. US7094928B2 - Process for the synthesis of () 2-Amino-N-[2,(2,5-
dimethoxy phenyl)-2-hydroxyethyl] acetamide monohydrochloride.

ChemSrc. 2,5-Dimethoxy-N-[(2-methoxyphenyl)methyl]benzeneethanamine Synonyms.
Available from: [Link]

Yudin, A. K., & Caiazzo, A. (n.d.).

MDPI. (2023, March 14). Synthesis of 2-[2-(Ethoxymethoxy)phenyl]spiro[cyclopropane-1,2'-
indene]-1',3'-dione. Molbank. Available from: [Link]

PubChem. 2-(2,5-Dimethoxyphenyl)oxetane. National Center for Biotechnology Information.
Available from: [Link]

Pharmaffiliates. 2-(2-Ethoxyphenoxymethyl)oxirane. Available from: [Link]
The Good Scents Company. 2,5-dimethyl styrene. Available from: [Link]

PubChem. 2,5-Dimethoxytoluene. National Center for Biotechnology Information. Available
from: [Link]

PubChem. 2,5-Dimethylstyrene. National Center for Biotechnology Information. Available
from: [Link]

Wallach, J., et al. (2024). Discovery and Structure-Activity Relationships of 2,5-
Dimethoxyphenylpiperidines as Selective Serotonin 5-HT2A Receptor Agonists. Journal of
Medicinal Chemistry, 67(9), 7224—7244. Available from: [Link]

Scribd. Chloropropiophenone CAS 936-59-4 Details. Available from: [Link]

SynThink Research Chemicals. 3-Chloropropiophenone. Available from: [Link]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/11355572
https://synthetika.com/product/25-dimethoxy-beta-nitrostyrene/
https://www.prepchem.com/synthesis-of-2-2-methoxyphenyl-oxirane
https://www.chemsrc.com/en/cas/919797-16-3_836585.html
https://www.mdpi.com/1422-8599/2023/1/M1612
https://pubchem.ncbi.nlm.nih.gov/compound/84113982
https://www.pharmaffiliates.com/en/2-2-ethoxyphenoxymethyl-oxirane-5296-35-5
http://www.thegoodscentscompany.com/data/rw1035971.html
https://pubchem.ncbi.nlm.nih.gov/compound/90552
https://pubchem.ncbi.nlm.nih.gov/compound/16265
https://pubmed.ncbi.nlm.nih.gov/38648218/
https://www.scribd.com/document/62114406/Nmr-Study
https://www.synthink.com/cas/936-59-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2505552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

+ RadTech. Combining oxiranes and oxetanes to enhance kinetics and improve physical
properties. Available from: [Link]

* ResearchGate. 2-methoxycarbonyl-3-(3,4-dimethoxyphenyl)oxirane (MDMPO) (3)....
Available from: [Link]

+ ResearchGate. Hallucinogen-like effects of 2-([2-(4-cyano-2,5-dimethoxyphenyl)
ethylamino]methyl)phenol (25CN-NBOH).... Available from: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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